Cas no 154541-72-7 (1H-Benzimidazole,2-[1-[2-[4-(1,1-dimethylethyl)phenyl]ethyl]-4-piperidinyl]-1-(2-ethoxyethyl)-)

1H-Benzimidazole,2-[1-[2-[4-(1,1-dimethylethyl)phenyl]ethyl]-4-piperidinyl]-1-(2-ethoxyethyl)- structure
154541-72-7 structure
Product Name:1H-Benzimidazole,2-[1-[2-[4-(1,1-dimethylethyl)phenyl]ethyl]-4-piperidinyl]-1-(2-ethoxyethyl)-
CAS No:154541-72-7
MF:C28H39N3O
MW:433.628767251968
CID:169283
PubChem ID:132974
Update Time:2025-04-19

1H-Benzimidazole,2-[1-[2-[4-(1,1-dimethylethyl)phenyl]ethyl]-4-piperidinyl]-1-(2-ethoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-[1-[2-[4-(1,1-dimethylethyl)phenyl]ethyl]-4-piperidinyl]-1-(2-ethoxyethyl)-
    • 2-[1-[2-(4-tert-butylphenyl)ethyl]piperidin-4-yl]-1-(2-ethoxyethyl)benzimidazole
    • AC1L31XL
    • Alinastine
    • Alinastine [INN]
    • CHEMBL1742403
    • SureCN142547
    • UNII-FDP9A2F6YL
    • FDP9A2F6YL
    • 2-(1-(p-tert-Butylphenethyl)-4-piperidyl)-1-(2-ethoxyethyl)benzimidazole
    • 154541-72-7
    • Q27277934
    • SCHEMBL142547
    • DTXSID20165660
    • Benzimidazole, 2-(1-(p-tert-butylphenethyl)-4-piperidyl)-1-(2-ethoxyethyl)-
    • 2-(1-(p-tert-Bytylphenethyl)-4-piperidyl)-1-(2-ethoxyethyl)benzimidazole
    • NS00123839
    • US10106522, Example 5 in EP 0580541
    • BDBM293411
    • 2-(1-(2-(4-(1,1-dimethylethyl)phenyl)ethyl)piperidin-4-yl)-1-(2-ethoxyethyl)-1H-benzimidazole
    • Inchi: 1S/C28H39N3O/c1-5-32-21-20-31-26-9-7-6-8-25(26)29-27(31)23-15-18-30(19-16-23)17-14-22-10-12-24(13-11-22)28(2,3)4/h6-13,23H,5,14-21H2,1-4H3
    • InChI Key: NPWTVYBPSXCRPM-UHFFFAOYSA-N
    • SMILES: O(CC)CCN1C2C=CC=CC=2N=C1C1CCN(CCC2C=CC(=CC=2)C(C)(C)C)CC1

Computed Properties

  • Exact Mass: 433.309313
  • Monoisotopic Mass: 433.309313
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.3
  • XLogP3: 5.8

Experimental Properties

  • Color/Form: Solid powder
  • Density: 1.07
  • Boiling Point: 574.2°Cat760mmHg
  • Flash Point: 301.1°C
  • Refractive Index: 1.575

1H-Benzimidazole,2-[1-[2-[4-(1,1-dimethylethyl)phenyl]ethyl]-4-piperidinyl]-1-(2-ethoxyethyl)- Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd